Cas no 64-65-3 (Bemegride)

Bemeglide can directly excite the respiratory center and vasomotor center, increase respiration and slightly increase blood pressure. The central excitatory effect is similar to pentylenetetrazol, and it has an antagonistic effect on barbiturates and other hypnotics. The duration of action is short, and it can only last 10-20 minutes after intravenous injection< Br>

Bemegride structure

Product Name:Bemegride

CAS No:64-65-3

Molecular Formula:C₈H₁₃NO₂

Molecular Weight:155.1943

MDL:MFCD00006673

CID:93736

PubChem ID:2310

Bemegride Properties

Names and Identifiers

- 4-Ethyl-4-methylpiperidine-2,6-dione
- 2,6-Piperidinedione, 4-ethyl-4-methyl-
- 3,3-Methylethylilotarimide
- 3-ethyl-3-methyl-glutarimid
- 4-Ethyl-4-methyl-2,6-dioxopiperidine
- 4-ethyl-4-methyl-6-piperidinedione
- 4-Methyl-4-ethyl-2,6-dioxopiperidine
- Agipnon
- Ahypnon
- 3-Ethyl-3-methylglutarimide
- Bemegride
- 3-ethyl-3-methylgluarimide
- 4-ethyl-4-methylglutarimide
- 4-ethyl-4-methyl-piperidine-2,6-dione
- Antibarbi
- Bemegrid
- Megimide
- Methetharimide
- Zentraleptin
- 4-Ethyl-4-methyl-2,6-piperidinedione
- Etimid
- Eukraton
- Malysol
- Megibal
- Megimid
- Mikedimide
- NP 13
- NSC 168667
- NSC 58187
- beta-Ethyl-beta-methylglutarimide
- beta-Methyl-beta-ethylglutarimide
- 3-Methyl-3-ethylglutarimide
- Benegrid
- Bemigride
- NP13
- 2,6-Dioxo-4-methyl-4-ethylpiperidine
- Bemegridum [INN-Latin]
- Gluta
- NS00035727
- AB00376458
- HMS3652P09
- CCG-220882
- BRN 0116672
- DTXSID0045250
- Megibal (TN)
- SPBio_002883
- s4197
- NCGC00016288-02
- DB13740
- CHEMBL1214192
- HMS3885L09
- BEMEGRIDE [MI]
- NCGC00016288-06
- CAS-64-65-3
- HMS3714B06
- .beta.-Ethyl-.beta.-methylglutarimide
- SCHEMBL601065
- BPBio1_000732
- DTXCID8025250
- HMS1570B06
- NSC58187
- 64-65-3
- BEMEGRIDE [MART.]
- BRD-K14993104-001-03-4
- BSPBio_000664
- NCGC00179483-01
- Bemegrida
- HY-B1326
- 2,6-piperidinedione,4-ethyl-4-methyl-
- Tox21_110352
- EINECS 200-588-0
- MFCD00006673
- ORRZGUBHBVWWOP-UHFFFAOYSA-
- CS-4896
- Bemegrida [INN-Spanish]
- AI3-52526
- 57DQA39DO2
- .beta.-Methyl-.beta.-ethylglutarimide
- D01957
- EN300-18941
- Glutarimide, 3-ethyl-3-methyl-
- BEMEGRIDE [INN]
- Bemegridum
- NSC-58187
- Prestwick1_000882
- HMS2097B06
- A834846
- Prestwick2_000882
- BEMEGRIDE [WHO-DD]
- SR-01000872683
- BEMEGRIDE [JAN]
- 3-Ethyl-3-methylglutarimide;Bemegrid
- Bemegride [USP:INN:BAN:JAN]
- Z99599698
- DS-16419
- SW197218-3
- WLN: T6VMVTJ E2 E1
- E0284
- InChI=1/C8H13NO2/c1-3-8(2)4-6(10)9-7(11)5-8/h3-5H2,1-2H3,(H,9,10,11)
- 2, 4-ethyl-4-methyl-
- NCGC00016288-01
- Prestwick3_000882
- Q792614
- Prestwick0_000882
- BCP18663
- UNII-57DQA39DO2
- F17053
- ORRZGUBHBVWWOP-UHFFFAOYSA-N
- Bemegride (JAN/INN)
- AKOS001108082
- AB00376458_04
- 3-ethyl-5-methyl-piperidine-2,6-dione
- SR-01000872683-1
- FT-0631285
- CHEBI:92269
- BRD-K14993104-001-05-9
- SBI-0636097.0001
- DB-054709
- +Expand
- MDL： MFCD00006673
- InChIKey： ORRZGUBHBVWWOP-UHFFFAOYSA-N
- Inchi： 1S/C8H13NO2/c1-3-8(2)4-6(10)9-7(11)5-8/h3-5H2,1-2H3,(H,9,10,11)
- SMILES： O=C1C([H])([H])C(C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C(N1[H])=O

Computed Properties

Exact Mass: 155.09500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 155.094629
Heavy Atom Count: 11
Complexity: 182
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 46.2

Experimental Properties

LogP: 1.16810
PSA: 46.17000
Merck: 1027
Refractive Index: 1.4860 (estimate)
Boiling Point: 282.0±9.0 ºC (760 Torr),
Melting Point: 125.0 to 129.0 deg-C
Flash Point: 125.8±18.9 ºC,
Solubility: Dissolution (34 g/l) (25 º C),
Color/Form: White crystalline powder or flake crystal, odorless \ bitter taste
Solubility: Soluble in water \ acetone, slightly soluble in ethanol
Density: 1.024±0.06 g/cm3 (20 ºC 760 Torr),

Bemegride Security Information

Symbol: GHS06
RTECS：MA4550000
WGK Germany：3
Safety Term：6.1(a)
Safety Instruction： S22-S36/37/39-S45
Packing Group：II
Packing Group：II
Risk Phrases：R23/24/25
Hazard Level：6.1(a)
Dangerous goods sign： T
Hazardous Material transportation number：UN 2811 6.1/PG 2
Hazard Statement： H300+H310+H330
Warning Statement： P260-P262-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：II
Risk Phrases： 23/24/25
Toxicity：LD50 in male mice (mg/kg): 20.1 ±1.41 i.v., 43.0 ±1.8 s.c.; LD50 in male rats (mg/kg): 16.3 ±1.24 i.v., 23.5 ±1.67 i.p (Hahn, Oberdorf)
HazardClass：6.1(a)

Bemegride Customs Data

HS CODE：2925190090
Customs Data：

China Customs Code:
2925190090

Overview:

2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bemegride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LSG-250mg	4-Ethyl-4-methylpiperidine-2,6-dione	64-65-3	98%	250mg	$15.00	2024-04-22
A2B Chem LLC	AB67408-250mg	3-Ethyl-3-methylglutarimide	64-65-3	98%	250mg	$14.00	2024-04-19
Aaron	AR003M0S-250mg	4-Ethyl-4-methylpiperidine-2,6-dione	64-65-3		250mg	$12.00
abcr	AB135888-10 g	3-Ethyl-3-methylglutarimide, 98%; .	64-65-3	98%	10 g	€305.50	2023-07-20
Ambeed	A149990-250mg	4-Ethyl-4-methylpiperidine-2,6-dione	64-65-3	98%	250mg	$18.0	2024-05-31
Apollo Scientific	OR950148-5g	3-Ethyl-3-methylglutarimide	64-65-3	95%	5g	£150.00	2023-09-01
ChemScence	CS-4896-100mg	Bemegride	64-65-3	99.92%	100mg	$72.0	2022-04-26
Enamine	EN300-18941-0.05g	4-ethyl-4-methylpiperidine-2,6-dione	64-65-3	95%	0.05g	$19.0	2023-09-18
eNovation Chemicals LLC	D519923-5g	4-Ethyl-4-Methylpiperidine-2,6-dione	64-65-3	97%	5g	$205	2022-06-07
Fluorochem	222861-250mg	4-Ethyl-4-methylpiperidine-2,6-dione	64-65-3	95%	250mg	￡11.00	2022-03-01

Bemegride Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:64-65-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:64-65-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:64-65-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Bemegride Related Literature

1. Design of a fluorescent host for monitoring multiple hydrogen-bonding interaction directly by intramolecular charge-transfer emission

Koji Araki,Ken-ichi Tada,Masanori Abe,Toshiki Mutai J. Chem. Soc. Perkin Trans. 2 1998 1391
2. Oxidation of addition compounds between organic sulphides and mercury(II) chloride

P. Biscarini,L. Fusina,G. D. Nivellini J. Chem. Soc. A 1971 1128
3. Modification of supramolecular motifs: some effects of incorporation of metal complexes into supramolecular arrays

Michael M. Bishop,Leonard F. Lindoy,Brian W. Skelton,Allan H. White J. Chem. Soc. Dalton Trans. 2002 377
4. Complexation with diol host compounds. Part 7. Structures and thermal analysis of 1,1,2,2-tetraphenylethane-1,2-diol with lutidine guests

Susan A. Bourne,Luigi R. Nassimbeni,Fumio Toda J. Chem. Soc. Perkin Trans. 2 1991 1335
5. The role of transition metal ions in hydrogen bonded networks: a density functional molecular orbital theory study

John E. McGrady,D. Michael P. Mingos J. Chem. Soc. Perkin Trans. 2 1996 355
6. Thin-layer chromatography of neutral drugs

P. E. Haywood,Marian W. Horner,H. J. Rylance Analyst 1967 92 711
7. Effects of the hydrogen-bonded interactions on the thermal cis to trans isomerization of 3,3′-diacetylazobenzene

Jacqueline Rosengaus,Itamar Willner J. Chem. Soc. Chem. Commun. 1993 1044
8. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
9. The layered topology of a five components melaminium-melamine hybrid salt of a functional gold(iii) dithiolene complex

Anupama Ranganathan,Abdelkrim El-Ghayoury,Leokadiya Zorina,Patrick Batail CrystEngComm 2010 12 4268
10. Multifunctional nanoparticles for targeting the tumor microenvironment to improve synergistic drug combinations and cancer treatment effects

Mei-Lin Chen,Chih-Jen Lai,Yi-Nan Lin,Chien-Ming Huang,Yu-Hsin Lin J. Mater. Chem. B 2020 8 10416

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Cas no 64-65-3 (Bemegride)

Bemegride Properties

Names and Identifiers

Computed Properties

Experimental Properties

Bemegride Security Information

Bemegride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Bemegride Price

Bemegride Suppliers

Bemegride Related Literature

64-65-3 (Bemegride) Related Products